![molecular formula C14H11FN2O B2675201 (2-(4-Fluorophenyl)benzo[D]oxazol-5-YL)methanamine CAS No. 1369044-38-1](/img/structure/B2675201.png)
(2-(4-Fluorophenyl)benzo[D]oxazol-5-YL)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-(4-Fluorophenyl)benzo[D]oxazol-5-YL)methanamine, also known as FOXYMETH, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of neuroscience.
Scientific Research Applications
Biased Agonism and Antidepressant Activity
Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, designed as biased agonists of serotonin 5-HT1A receptors, have demonstrated potential as antidepressant drug candidates. These compounds exhibited ERK1/2 phosphorylation-preferring activity, high receptor affinity, selectivity against other receptors, and showed promising antidepressant-like activity in in vivo studies (Sniecikowska et al., 2019).
Fluorescent Probes and Sensors
Compounds with the benzo[d]oxazol backbone have been utilized in the development of fluorescent probes for sensing metal cations and pH changes. Specifically, derivatives have been shown to be sensitive to magnesium and zinc cations and exhibit large fluorescence enhancement under basic conditions, highlighting their utility in selective sensing applications (Tanaka et al., 2001).
Luminescent Solar Concentrators
New fluorophores based on the benzo[1,2-d:4,5-d′]bisthiazole structure have been synthesized for use in luminescent solar concentrators (LSCs). These compounds demonstrated significant optical efficiency and fluorescence quantum yields, suggesting their potential application in enhancing solar energy capture and conversion (Papucci et al., 2021).
Antimicrobial Activity
Fluorine-containing pyrazoles and pyrazolyl benzo[d]oxazoles have been synthesized and evaluated for their antimicrobial properties. Certain derivatives exhibited promising activities against bacterial strains such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Bacillus subtilis, indicating their potential as antimicrobial agents (Gadakh et al., 2010).
properties
IUPAC Name |
[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O/c15-11-4-2-10(3-5-11)14-17-12-7-9(8-16)1-6-13(12)18-14/h1-7H,8,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGXWAIXARSPFRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)CN)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.